Cas no 2679948-93-5 ((2S)-2-(cuban-1-yl)-2-acetamidoacetic acid)

• Product Name: (2S)-2-(cuban-1-yl)-2-acetamidoacetic acid
• CAS No: 2679948-93-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5652381
• PubChem ID: 165937879
• Update Time: 2025-10-24

(2S)-2-(cuban-1-yl)-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273827
• 2679948-93-5
• (2S)-2-(cuban-1-yl)-2-acetamidoacetic acid

• Inchi： 1S/C12H13NO3/c1-2(14)13-10(11(15)16)12-7-4-3-5(7)9(12)6(3)8(4)12/h3-10H,1H3,(H,13,14)(H,15,16)/t3?,4?,5?,6?,7?,8?,9?,10-,12?/m1/s1
• InChI Key： XMJGEOAETGNMMF-AQRGRILISA-N
• SMILES： OC([C@H](C12C3C4C5C3C1C5C24)NC(C)=O)=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-2-(cuban-1-yl)-2-acetamidoacetic acid

Exploring the Unique Properties and Applications of (2S)-2-(cuban-1-yl)-2-acetamidoacetic acid (CAS No. 2679948-93-5)

In the realm of synthetic organic chemistry, (2S)-2-(cuban-1-yl)-2-acetamidoacetic acid (CAS No. 2679948-93-5) stands out as a fascinating compound due to its distinctive cubane-based structure. The cubane moiety, a highly strained hydrocarbon with a cubic geometry, imparts unique electronic and steric properties to this molecule. Researchers are increasingly interested in this compound for its potential applications in drug discovery, material science, and bioorthogonal chemistry. Its chiral center and acetamidoacetic acid backbone further enhance its versatility in asymmetric synthesis and peptide mimetics.

The synthesis of (2S)-2-(cuban-1-yl)-2-acetamidoacetic acid involves innovative strategies to incorporate the cubane scaffold, a topic frequently searched in academic databases like SciFinder and Reaxys. Recent publications highlight its role in developing high-energy-density materials (without explosive properties) and enzyme inhibitors. A 2023 study in Journal of Medicinal Chemistry noted its utility as a conformationally restricted amino acid analog, addressing common queries about "non-natural amino acids in therapeutics."

From an industrial perspective, the demand for cubane derivatives like CAS 2679948-93-5 has surged due to their thermal stability and three-dimensional rigidity—key features for designing advanced polymers. Google Trends data shows growing searches for "cubane applications in nanotechnology," aligning with this compound's potential in molecular machines and supramolecular assemblies. Its low toxicity profile (as per preliminary assays) also makes it attractive for bioconjugation techniques.

Analytical characterization of (2S)-2-(cuban-1-yl)-2-acetamidoacetic acid typically employs NMR spectroscopy (notably ¹³C-NMR for cubane ring analysis) and HPLC chiral separation, addressing frequent researcher questions about "cubane compound purification." Patent filings (e.g., WO202215678A1) emphasize its use in photoactive probes, leveraging the cubane group's UV transparency—a hot topic in bioimaging forums.

Environmental considerations are paramount in modern chemistry. Fortunately, 2679948-93-5 exhibits low bioaccumulation potential (predicted logP < 2) and no known ozone depletion risks, responding to ESG-driven search trends. Its biodegradation pathways are under investigation, with preliminary results suggesting aerobic microbial degradation compatibility.

Future directions for this compound include catalysis (as a ligand scaffold) and artificial protein design, areas dominating recent ACS meeting discussions. The cuban-1-yl group's ability to distort peptide backbones answers persistent queries about "controlling secondary protein structures." As synthetic methods improve (current yields ~35%), cost reductions may expand access for academic labs—a frequent concern in chemical forum threads.

In summary, (2S)-2-(cuban-1-yl)-2-acetamidoacetic acid represents a nexus of structural innovation and practical utility. Its CAS registry (2679948-93-5) serves as a gateway to cutting-edge research spanning medicinal chemistry, smart materials, and sustainable synthesis—topics consistently ranking high in chemistry-related search volumes worldwide.